Cas no 2386461-56-7 (Benzoic acid, 3-​bromo-​6-​ethoxy-​2-​fluoro-)

• Product Name: Benzoic acid, 3-​bromo-​6-​ethoxy-​2-​fluoro-
• CAS No: 2386461-56-7
• MF: C₉H₈BrFO₃
• MW: 263.06
• CID: 5076938
• Update Time: 2025-05-24

Benzoic acid, 3-​bromo-​6-​ethoxy-​2-​fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-​bromo-​6-​ethoxy-​2-​fluoro-

• Inchi： 1S/C9H8BrFO3/c1-2-14-6-4-3-5(10)8(11)7(6)9(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： WRXLEGOXMBYACF-UHFFFAOYSA-N
• SMILES： C1(Br)=C(C(C(O)=O)=C(C=C1)OCC)F

Additional information on Benzoic acid, 3-​bromo-​6-​ethoxy-​2-​fluoro-

Benzoic acid, 3-bromo-6-ethoxy-2-fluoro (CAS No. 2386461-56-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Benzoic acid, 3-bromo-6-ethoxy-2-fluoro, identified by its unique Chemical Abstracts Service (CAS) number 2386461-56-7, represents a compound of significant interest in the realm of pharmaceutical chemistry. This aromatic derivative, characterized by its bromine, ethoxy, and fluoro substituents, has emerged as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its structural attributes not only make it a cornerstone in medicinal chemistry but also position it as a subject of extensive research for potential therapeutic applications.

The compound's molecular framework, consisting of a benzene ring substituted with a bromine atom at the 3-position, an ethoxy group at the 6-position, and a fluoro atom at the 2-position, imparts unique electronic and steric properties. These features are instrumental in modulating its reactivity and interactions with biological targets. The presence of the bromine substituent, for instance, enhances its utility as a synthetic handle, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This capability is particularly relevant in the development of novel heterocyclic compounds, which are increasingly recognized for their therapeutic potential.

Recent advancements in pharmaceutical research have highlighted the compound's role in the synthesis of small-molecule inhibitors targeting various disease pathways. Specifically, studies have demonstrated its applicability in generating derivatives with anti-inflammatory and anticancer properties. The fluoro substituent, known for its ability to influence metabolic stability and binding affinity, has been strategically incorporated into drug candidates to enhance their pharmacokinetic profiles. For instance, fluorinated benzoic acid derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression.

The ethoxy group at the 6-position further contributes to the compound's versatility by allowing for selective modifications that can fine-tune its biological activity. Researchers have leveraged this moiety to develop compounds with enhanced binding affinity to specific protein targets. This has been particularly evident in efforts to create more effective antiviral agents, where structural modifications induced by ethoxy substitution have led to improved efficacy against viral proteases and polymerases.

In the context of drug discovery pipelines, Benzoic acid, 3-bromo-6-ethoxy-2-fluoro, serves as a building block for constructing complex molecular architectures. Its integration into multi-step synthetic routes enables the preparation of intricate scaffolds that mimic natural products or designed heterocycles. Such scaffolds are often investigated for their potential to interact with biological macromolecules in novel ways, thereby opening up new avenues for therapeutic intervention.

The compound's significance extends beyond its role as a synthetic intermediate; it also finds utility in material science applications. For example, fluorinated aromatic compounds are increasingly being explored for their electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The presence of both bromine and fluoro substituents enhances its compatibility with various polymer matrices, facilitating its incorporation into advanced materials without compromising structural integrity.

From a regulatory perspective, Benzoic acid, 3-bromo-6-ethoxy-2-fluoro, benefits from the well-established safety profiles associated with benzoic acid derivatives. This has streamlined its use in both industrial-scale synthesis and clinical trials. However, ongoing research continues to evaluate long-term effects and optimize synthetic methodologies to ensure sustainable production practices. Efforts are being made to minimize waste generation and improve yield through greener chemistry approaches.

The future prospects of this compound are promising, with ongoing investigations exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced therapeutic benefits. As computational chemistry techniques advance, virtual screening methods will likely play a pivotal role in identifying novel analogs of Benzoic acid, 3-bromo-6-ethoxy-2-fluoro, further expanding its utility across multiple domains.